3-[2-(dimethylamino)acetamido]-N-methylpropanamidehydrochloride

• Molecular Formula: C8H18ClN3O2
• Molecular Weight: 223.70 g/mol
• SMILES: CNC(=O)CCNC(=O)CN(C)C.Cl
• InChI: InChI=1S/C8H17N3O2.ClH/c1-9-7(12)4-5-10-8(13)6-11(2)3;/h4-6H2,1-3H3,(H,9,12)(H,10,13);1H
• InChIKey: OVGCVFZEGUSUKA-UHFFFAOYSA-N

Researchers requiring a well-characterized dimethylaminoacetamido building block often face variability in salt stoichiometry and a lack of regulatory documentation from generic amines. This compound eliminates that uncertainty as a defined hydrochloride salt with a pre-assessed ECHA hazard profile (H302, H315, H319, H335). - Defined Hydrochloride Salt: Enables accurate stoichiometric calculations and avoids the hygroscopicity of free-base amines. - Pre-Assessed Safety: ECHA-notified CLP classification eliminates the need for initial in-house toxicology review, accelerating procurement. - Consistent Purity: Baseline ≥95% purity (HPLC) ensures reproducible outcomes in amide couplings and peptidomimetic syntheses.

3-[2-(Dimethylamino)acetamido]-N-methylpropanamide HCl: Identity & Procurement

3-[2-(Dimethylamino)acetamido]-N-methylpropanamide hydrochloride (CAS 2567496-50-6; EC 953-406-3) is a synthetic, tertiary-amino amide hydrochloride salt with the molecular formula C8H18ClN3O2 and a molecular weight of 223.7 g/mol [1]. The compound features a dimethylaminoacetyl moiety linked through an amide bond to an N-methylpropanamide backbone, yielding three nitrogen centers with distinct basicity and hydrogen-bonding potential. Its primary documented role is as a research intermediate and building block for the synthesis of bioactive molecules in medicinal chemistry programs . Unlike simple 3-(dimethylamino)-N-methylpropanamide analogs that lack the central amide spacer, this compound's extended polar surface area (predicted tPSA ≈ 70–75 Ų) and enhanced aqueous solubility from the hydrochloride counterion position it as a modulator of physicochemical properties in target molecule design [2].

• Salt Form Hydrochloride salt; defined stoichiometric counterion

• Role Research intermediate; building block for bioactive molecules

• Solubility Water-soluble hydrochloride salt

• Hazard Profile ECHA-notified H302, H315, H319, H335 classification

• [1] European Chemicals Agency (ECHA). C&L Inventory: 3-[2-(dimethylamino)acetamido]-N-methylpropanamide hydrochloride (EC No. 953-406-3). Notified classification and labelling according to CLP criteria. View Source
• [2] Kuujia. 3-[2-(Dimethylamino)acetamido]-N-methylpropanamide hydrochloride (CAS No. 2567496-50-6). Chemical properties and synthesis. View Source

Why 3-[2-(Dimethylamino)acetamido]-N-methylpropanamide HCl Has No Simple Substitute

Compounds in the dimethylamino-propanamide class span a broad range of structural complexity, from simple 3-(dimethylamino)-N-methylpropanamide (MW 130.19 g/mol; lacking the acetamido spacer) to longer-chain derivatives with divergent hydrogen-bond donor/acceptor counts and safety profiles . The target compound's distinguishing feature—the insertion of a 2-(dimethylamino)acetamido unit—introduces an additional amide bond that significantly alters three parameters critical to synthetic utility: (i) the number of hydrogen-bond acceptors increases from 2 to 4–5 (depending on protonation state), modifying solubility and chromatographic behavior; (ii) the hydrochloride salt provides a defined stoichiometric counterion that standardizes the compound's ionic character, unlike free-base analogs whose protonation state varies with pH; and (iii) the European Chemicals Agency notification assigns the compound specific acute toxicity (H302), skin irritation (H315), eye irritation (H319), and respiratory irritation (H335) hazard statements that differ from analogs lacking the acetamido linker and requiring independent hazard assessment [1]. Consequently, substituting a simpler in-class compound without verification introduces uncontrolled variability in reaction stoichiometry, purification, and safe-handling protocols. The quantitative basis for this assertion is explored below.

Acetamido spacer alters polarity

Insertion of the acetamido group adds 1 HBD and 2 HBA, significantly shifting solubility and chromatographic behaviour compared to simpler analogs lacking the spacer.

Salt form ensures consistent ionic state

The hydrochloride counterion provides a defined stoichiometric salt; free-base analogs may require pH adjustment or cause uncontrolled protonation variability in reaction conditions.

Notified hazard profile vs. un-assessed analogs

ECHA-notified classification enables direct risk assessment; substituting an un-notified analog may require a de novo hazard evaluation, increasing compliance burden.

• [1] European Chemicals Agency (ECHA). C&L Inventory: 3-[2-(dimethylamino)acetamido]-N-methylpropanamide hydrochloride (EC No. 953-406-3). Hazard statements: H302, H315, H319, H335. View Source

Quantitative Differentiation: 3-[2-(Dimethylamino)acetamido]-N-methylpropanamide HCl vs. Analogs

Notified Health Hazard Profile vs. Unnotified Analog

3-[2-(Dimethylamino)acetamido]-N-methylpropanamide hydrochloride carries an ECHA-notified classification under the CLP Regulation comprising Acute Tox. 4 (H302—harmful if swallowed), Skin Irrit. 2 (H315—causes skin irritation), Eye Irrit. 2A (H319—causes serious eye irritation), and STOT SE 3 (H335—may cause respiratory irritation), with GHS07 signal word 'Warning' [1]. In contrast, the close analog 3-(dimethylamino)-N-methylpropanamide (CAS 116882-92-9) has no ECHA-notified harmonized classification on file, meaning a procurement officer or lab manager cannot rely on a pre-assessed hazard profile when switching to this analog . The presence of the acetamido spacer in the target compound introduces additional polar functionality that likely contributes to the distinct toxicological profile.

Hazard Classification

Class-level inference

Notified H302, H315, H319, H335 vs. none

Pre-assessed profile supports SOP integration

Data from ECHA C&L Inventory; analog lacks notification

Evidence Dimension	Regulatory hazard classification (ECHA CLP Notification)
Target Compound Data	Acute Tox. 4 (H302), Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335); GHS07 Warning [1]
Comparator Or Baseline	3-(Dimethylamino)-N-methylpropanamide (CAS 116882-92-9): No notified CLP classification available
Quantified Difference	Notified hazard profile present vs. absent; qualitative difference in known risk
Conditions	ECHA C&L Inventory database query, accessed April 2026

Why This Matters

For institutional procurement, an ECHA-notified hazard profile allows immediate incorporation into risk assessments and safe-handling SOPs, whereas substituting an un-notified analog requires a full de novo hazard assessment, increasing compliance cost, time, and uncertainty.

• [1] European Chemicals Agency (ECHA). C&L Inventory: 3-[2-(dimethylamino)acetamido]-N-methylpropanamide hydrochloride (EC No. 953-406-3). Notified classification: Acute Tox. 4 (H302), Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335), GHS07 Warning. View Source

Aqueous Solubility: HCl Salt vs. Free Bases

The hydrochloride salt of 3-[2-(dimethylamino)acetamido]-N-methylpropanamide is reported to be soluble in water, a property directly attributable to the ionic nature of the hydrochloride counterion enhancing hydration . While a precise numerical aqueous solubility in mg/mL is not reported across multiple vendor technical datasheets, the qualitative solubility in water contrasts with analogs such as 2-amino-N,N-dimethylacetamide hydrochloride (CAS 72287-77-5) that exhibit water solubility but lack the extended N-methylpropanamide tail, offering a different balance of hydrophilicity and chain length [1]. The observed solubility of the hydrochloride form is consistent with the class behavior of tertiary amine hydrochlorides, where protonation at the dimethylamino group increases water solubility over the free base by typically 1–2 orders of magnitude (class-level inference, no direct head-to-head measurement identified for this specific compound).

Aqueous Solubility

Class-level inference

HCl salt: water-soluble; ~10× higher vs. free base (estimated)

Supports aqueous reaction conditions

Qualitative vendor report; exact solubility not reported

Evidence Dimension	Aqueous solubility (salt form vs. free-base class behavior)
Target Compound Data	Hydrochloride salt: water-soluble (qualitative vendor report)
Comparator Or Baseline	Tertiary amine free bases: generally 10- to 100-fold lower aqueous solubility than corresponding hydrochloride salts (class-level generalization)
Quantified Difference	Estimated ≥10× higher aqueous solubility for HCl salt vs. hypothetical free base; precise comparator data unavailable for this specific analog series
Conditions	Ambient temperature, neutral pH; vendor-reported qualitative observation

Why This Matters

For researchers designing aqueous reaction conditions or seeking a water-soluble building block for bioconjugation, the hydrochloride salt ensures consistent dissolution without the need for pH adjustment, a practical advantage over free-base analogs that may require organic co-solvents or acidification.

• [1] ChemChart. 2-Amino-N,N-dimethylacetamide hydrochloride (CAS 72287-77-5). Solubility data. View Source

H-Bonding and tPSA Advantage Over Simple Analogs

The insertion of the acetamido group (–NH–CO–) between the dimethylamino terminus and the N-methylpropanamide chain elevates the compound's hydrogen-bond donor count from 1 to 2 and its hydrogen-bond acceptor count from 2 to 4 (assuming the protonated dimethylamino group), relative to 3-(dimethylamino)-N-methylpropanamide . Predicted topological polar surface area (tPSA) increases by approximately 29 Ų per added H-bond acceptor/donor pair, moving from ~41 Ų for the simpler analog to an estimated ~70–75 Ų for the target compound (calculated via fragment-based contribution, no experimental logD or PSA measurement identified) [1].

H-Bonding & tPSA

Class-level inference

+1 HBD, +2 HBA, ΔtPSA ≈ +29–34 Ų

Modular polarity handle for ADME tuning

Fragment-based calculation; no experimental PSA

Evidence Dimension	Hydrogen-bond donors and acceptors; predicted topological polar surface area (tPSA)
Target Compound Data	HBD = 2, HBA = 4–5; predicted tPSA ≈ 70–75 Ų [1]
Comparator Or Baseline	3-(Dimethylamino)-N-methylpropanamide: HBD = 1, HBA = 2; tPSA = 41 Ų [1]
Quantified Difference	+1 HBD, +2 HBA, ΔtPSA ≈ +29–34 Ų
Conditions	tPSA calculated by fragment-based method using SMILES structure; no experimental determination available

Why This Matters

In medicinal chemistry campaigns, a higher tPSA correlates with improved aqueous solubility and reduced passive membrane permeability. Researchers optimizing for oral bioavailability or CNS penetration can exploit the target compound's increased polarity as a modular handle to tune ADME properties without adding bulkier solubilizing groups.

• [1] MMsINC Database. tPSA fragment-based calculation methodology for small molecules (ZINC12/Docking.org infrastructure). View Source

Standard Purity and Molecular Identity Specification

Multiple independent vendors list the compound at 95% purity as a standard specification (molecular weight 223.70 g/mol, molecular formula C8H18ClN3O2) [1]. While this purity threshold is typical for research-grade building blocks, it provides a verifiable starting point for procurement quality assessment. In contrast, the structurally related analog N,N-dimethyl-3-[N-methyl-2-(methylamino)acetamido]propanamide (MW 201.3 g/mol) is offered at 95% purity but differs by replacement of one N-methyl group with a proton, altering the basicity and nucleophilicity profile at the terminal amine . The difference in molecular weight (ΔMW ≈ 22.4 g/mol; Cl⁻ counterion vs. free amine) further ensures unambiguous identity confirmation by LC-MS or elemental analysis.

Standard Specification

Supporting evidence

Purity 95%, MW 223.70 g/mol

Supports identity confirmation by LC-MS/NMR

Vendor datasheets; research-grade benchmark

Evidence Dimension	Standard vendor purity specification and molecular identity markers
Target Compound Data	Purity: 95%; MW: 223.70 g/mol; Formula: C8H18ClN3O2 [1]
Comparator Or Baseline	N,N-dimethyl-3-[N-methyl-2-(methylamino)acetamido]propanamide: Purity: 95%; MW: 201.3 g/mol; Formula: C9H19N3O2
Quantified Difference	ΔMW = 22.4 g/mol (Cl⁻ vs. additional CH₃ group); identical purity specification
Conditions	Vendor technical datasheets; CAS-level identity confirmation

Why This Matters

Procurement specialists can use the distinct molecular weight and elemental composition to verify compound identity upon receipt via routine analytical methods (LC-MS, ¹H NMR), reducing the risk of receiving a mislabeled analog.

• [1] Kuujia. 3-[2-(dimethylamino)acetamido]-N-methylpropanamide hydrochloride (CAS No. 2567496-50-6). Product data. View Source

Application Scenarios for 3-[2-(Dimethylamino)acetamido]-N-methylpropanamide HCl

Synthetic Intermediate for CNS-Targeted Compound Libraries

The dimethylaminoacetamido motif serves as a recognized pharmacophore element in CNS-active molecules. Procurement of this hydrochloride salt provides a pre-activated, water-soluble building block suitable for amide coupling or reductive amination reactions without requiring separate salt formation steps. Its hazard classification (H302, H315, H319, H335) is documented via ECHA [1], enabling compliant handling in medicinal chemistry laboratories operating under institutional safety protocols. The additional hydrogen-bond donor and acceptor capacity (2 HBD, 4–5 HBA) relative to simpler dimethylamino-propanamides offers a modular approach to tuning the polarity of lead compounds during hit-to-lead optimization.

Pro-Drug Intermediate with Enhanced Handling

The hydrochloride counterion provides a defined, crystalline solid form at ambient temperature, facilitating accurate weighing and long-term storage stability compared to hygroscopic free-base amines. In prodrug design programs where a dimethylaminoacetyl promoiety is intended for enzymatic cleavage, this compound offers a direct, single-step coupling partner. The 95% purity baseline across multiple vendors supports reproducible reaction outcomes in early-stage synthesis.

Bioconjugation and Peptide Mimetic Synthesis

The compound's N-methylpropanamide terminus presents a secondary amide that can serve as a peptide bond isostere or as a handle for further functionalization. When incorporated into peptide mimetics, the dimethylamino group introduces a pH-dependent charge that can modulate solubility and target binding. Researchers designing pH-sensitive linkers or cell-penetrating peptide conjugates can source this intermediate with pre-verified molecular identity (MW 223.70 g/mol, unambiguous by LC-MS) .

Safety-Compliant Procurement

For laboratories that require pre-assessed hazard profiles before chemical purchase, this compound's ECHA-notified CLP classification (Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3) [1] satisfies the regulatory documentation requirement without the need for an in-house toxicology review. This is a distinct operational advantage over un-notified structural analogs such as 3-(dimethylamino)-N-methylpropanamide, for which no harmonized classification exists , potentially triggering additional risk assessment procedures that delay procurement.

Application

Selection Property

Validation Focus

Med chem synthesis

Pre-activated water-soluble building block

Confirm identity via LC-MS, NMR

Prodrug intermediate

Defined crystalline HCl salt

Verify research-grade purity baseline

Bioconjugation & peptide mimetics

Secondary amide handle; pH-dependent charge

Validate tPSA and H-bond profile

Safety-compliant procurement

ECHA-notified CLP classification

Incorporate into institutional SOP

• [1] European Chemicals Agency (ECHA). C&L Inventory: 3-[2-(dimethylamino)acetamido]-N-methylpropanamide hydrochloride (EC No. 953-406-3). Hazard statements: H302, H315, H319, H335. View Source